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Compound of Interest

Compound Name: Tert-butyl 2-(methylamino)acetate

Cat. No.: B2875501

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of N-methylglycine tert-butyl ester, a key intermediate in various synthetic
applications, including peptide synthesis and the development of pharmaceutical agents. This
document details available quantitative data, outlines experimental protocols for property
determination, and presents logical workflows for its synthesis and purification.

Core Physical Properties

N-methylglycine tert-butyl ester, also known as tert-butyl sarcosinate, is valued in organic
synthesis for its protected amino group and the readily cleavable tert-butyl ester functionality.
Understanding its physical characteristics is crucial for its effective handling, reaction
optimization, and purification.

Data Summary

The physical properties of N-methylglycine tert-butyl ester and its commonly used
hydrochloride salt are summarized in the table below. It is important to distinguish between the
free base and the salt, as their physical properties differ significantly. There is some ambiguity
in the literature and commercial sources, where the CAS number 5616-81-9 is sometimes used
for both the free base and the hydrochloride salt. The data presented here has been compiled
and attributed to the most likely form based on chemical principles.
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N-methylglycine tert-butyl

N-methylglycine tert-butyl

Property .
ester (Free Base) ester hydrochloride
tert-butyl 2- )

) tert-butyl sarcosinate

Synonyms (methylamino)acetate, tert- )

] hydrochloride, Sar-OtBu-HCI
butyl sarcosinate
5616-81-9 (often used

CAS Number ) 5616-81-9
interchangeably)

Molecular Formula C7H1sNO:2 C7H1sNO2-HCI

Molecular Weight 145.20 g/mol (calculated) 181.66 g/mol [1]
_ White to off-white crystalline
Appearance Colorless oil (presumed)
powder[2][3]
>120 °C (sublimates)[3], 137-
Melting Point Not available 141 °C (decomposes)[1][4][5]
[6], 138-160 °C[2]
168.5 °C at 760 mmHg
Boiling Point (reported for CAS 5616-81-9, Not applicable (decomposes)
likely the free base)[4][5]
0.928 g/cm? (reported for CAS
Density 5616-8-9, likely the free base) Not available
[4]
) 1.422 (reported for CAS 5616- )
Refractive Index Not available

81-9, likely the free base)[5]

Solubility

Soluble in common organic

solvents.

Soluble in water and
methanol[5][6][7]. Sparingly
soluble in chloroform[3].

Experimental Protocols

Detailed methodologies for the determination of key physical properties of N-methylglycine tert-

butyl ester are provided below. These protocols are based on standard laboratory practices and

can be adapted for specific equipment and sample availability.
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Synthesis of N-methylglycine tert-butyl ester (Free Base)

The free base can be prepared from its hydrochloride salt by neutralization.

Materials:

N-methylglycine tert-butyl ester hydrochloride

Saturated aqueous sodium bicarbonate (NaHCO3) solution or another suitable base like
sodium carbonate.

Dichloromethane (CHzCl2) or other suitable organic solvent
Anhydrous sodium sulfate (Naz2S0a)

Separatory funnel

Round-bottom flask

Rotary evaporator

Procedure:

Dissolve a known quantity of N-methylglycine tert-butyl ester hydrochloride in deionized
water.

Carefully add a saturated aqueous solution of sodium bicarbonate dropwise with stirring until
the effervescence ceases and the pH of the aqueous layer is basic (pH > 8).

Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3 x volume of the aqueous layer).

Combine the organic extracts and wash with brine (saturated NaCl solution).
Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.
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* Remove the solvent under reduced pressure using a rotary evaporator to yield the free base
as an oil.

Determination of Boiling Point (Micro Method)

Materials:

» N-methylglycine tert-butyl ester (free base)
e Small test tube

e Capillary tube, sealed at one end

e Thermometer

» Heating apparatus (e.g., Thiele tube with heating oil or a melting point apparatus with a
boiling point function)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Place a few drops of the liquid N-methylglycine tert-butyl ester into the small test tube.

 Invert the sealed capillary tube and place it in the test tube with the open end submerged in
the liquid.

 Attach the test tube to the thermometer.

e Heat the apparatus gradually.

o A stream of bubbles will emerge from the capillary tube as the liquid heats up.
o Continue heating until a steady stream of bubbles is observed.

e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.
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Determination of Density (Pychometer Method)

Materials:

N-methylglycine tert-butyl ester (free base)

Pycnometer (a small, calibrated glass flask)

Analytical balance

Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly and record its empty weight.

« Fill the pycnometer with the liquid N-methylglycine tert-butyl ester, ensuring no air bubbles
are trapped.

o Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it reaches
thermal equilibrium.

o Carefully remove any excess liquid that has expanded and cap the pycnometer.
e Dry the outside of the pycnometer and weigh it.
» Empty and clean the pycnometer, then fill it with deionized water and repeat steps 3-5.

o Calculate the density using the formula: Density = (mass of sample) / (volume of
pycnometer), where the volume is determined from the mass of the water and its known
density at the measurement temperature.

Determination of Refractive Index (Abbe Refractometer)

Materials:
» N-methylglycine tert-butyl ester (free base)

e Abbe refractometer
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o Constant temperature water circulator

e Dropper

e Lens paper and a suitable solvent (e.g., ethanol or isopropanol)
Procedure:

e Turn on the Abbe refractometer and the constant temperature water circulator set to a
specific temperature (e.g., 20 °C).

o Clean the prism surfaces of the refractometer with a soft lens paper and a suitable solvent.
o Apply a few drops of the liquid N-methylglycine tert-butyl ester to the lower prism.
o Close the prisms and allow a few moments for the sample to reach the set temperature.

o Look through the eyepiece and adjust the controls to bring the dividing line between the light
and dark fields into sharp focus and centered on the crosshairs.

o Read the refractive index value from the scale.

Determination of Solubility

Materials:

N-methylglycine tert-butyl ester (free base or hydrochloride salt)

A range of solvents (e.g., water, methanol, ethanol, dichloromethane, ethyl acetate, hexane)

Small vials or test tubes

Vortex mixer or magnetic stirrer

Analytical balance

Procedure (Qualitative):
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e Add a small, known amount of the solute (e.g., 10 mg) to a vial containing a known volume
of the solvent (e.g., 1 mL).

 Vigorously mix the contents using a vortex mixer or magnetic stirrer for a set period.
¢ Visually observe if the solute has completely dissolved.

o Categorize the solubility as soluble, sparingly soluble, or insoluble.

Procedure (Quantitative - Shake-Flask Method):

» Prepare a saturated solution by adding an excess amount of the solute to a known volume of
the solvent in a sealed flask.

o Agitate the flask at a constant temperature for an extended period (e.g., 24 hours) to ensure
equilibrium is reached.

e Allow any undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant.

o Determine the concentration of the solute in the supernatant using a suitable analytical
method (e.g., gravimetric analysis after solvent evaporation, or a spectroscopic method if a
chromophore is present or can be introduced).

Visualizations

Logical Workflow for the Preparation and Purification of
N-methylglycine tert-butyl ester Free Base

The following diagram illustrates the logical steps involved in preparing the free base from its
hydrochloride salt.
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Preparation of N-methylglycine tert-butyl ester (Free Base)
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Caption: Workflow for the preparation of the free base.
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Experimental Workflow for Physical Property
Determination

This diagram outlines the sequence of experiments to characterize the physical properties of
the synthesized N-methylglycine tert-butyl ester free base.

Physical Property Characterization Workflow

Synthesized
N-methylglycine tert-butyl ester

Determine Measure Measure Assess
Boiling Point Density Refractive Index Solubility
Complle Data
in Table

Click to download full resolution via product page
Caption: Workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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